Cas no 164332-88-1 (N-Boc-PEG2-bromide)

• Product Name: N-Boc-PEG2-bromide
• CAS No: 164332-88-1
• MF: C₉H₁₈BrNO₃
• MW: 268.148122310638
• MDL: MFCD24167474
• CID: 2149228
• PubChem ID: 22712752
• Update Time: 2025-05-19

N-Boc-PEG2-bromide Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-bromoethoxy)ethylcarbamate
• tert-Butyl N-[2-(2-bromoethoxy)ethyl]carbamate
• tert-Butyl [2-(2-bromoethoxy)ethyl]carbamate
• N-Boc-PEG1-bromide
• t-boc-N-amido-PEG2-bromide
• tert-Butyl (2-(2-bromoethoxy)ethyl)carbamate
• DMOPZPBTLCZSGL-UHFFFAOYSA-N
• AK174965
• Carbamic acid, N-[2-(2-bromoethoxy)ethyl]-, 1,1-dimethylethyl ester
• N-Boc-PEG2-bromide
• N-oc-EG1-romide
• 164332-88-1
• Boc-NH-PEG1-Br
• CS-0108407
• t-boc-N-amido-PEG1-bromide
• HY-130503
• AS-72193
• s10570
• MFCD24167474
• SCHEMBL261318
• tert-Butyl(2-(2-bromoethoxy)ethyl)carbamate
• EN300-205023
• BocNH-PEG1-CH2CH2Br
• SY200053
• A1-01246
• LCZC714
• C9H18BrNO3
• BP-23250
• AKOS025404958
• N-Boc-2-(2-bromoethoxy)ethanamine
• PGA33288
• tert-butyl N-(2-(2-bromoethoxy)ethyl)carbamate
• 840-747-7

• MDL： MFCD24167474
• Inchi： 1S/C9H18BrNO3/c1-9(2,3)14-8(12)11-5-7-13-6-4-10/h4-7H2,1-3H3,(H,11,12)
• InChI Key： DMOPZPBTLCZSGL-UHFFFAOYSA-N
• SMILES： BrCCOCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 267.04701g/mol
• Monoisotopic Mass: 267.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: 1.5

Experimental Properties

• Density: 1.283±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.7 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Boc-PEG2-bromide

Professional Introduction to Compound with CAS No. 164332-88-1 and Product Name: N-Boc-PEG2-bromide

The compound with CAS No. 164332-88-1 and the product name N-Boc-PEG2-bromide represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its versatile applications in drug development, particularly in the synthesis of peptide-based therapeutics and targeted drug delivery systems. The inclusion of a bromide group in its structure enhances its reactivity, making it a valuable intermediate in various chemical modifications and functionalizations.

N-Boc-PEG2-bromide is a derivative of polyethylene glycol (PEG), which is widely recognized for its biocompatibility and ability to improve the pharmacokinetic properties of bioactive molecules. The PEG moiety, with a molecular weight of 2 kDa, acts as a spacer that can increase the solubility and stability of peptides while reducing their immunogenicity. The N-Boc (tert-butoxycarbonyl) group serves as a protecting group for the amine functionality of peptides, ensuring selective reactions at other sites while maintaining the integrity of the amine group for later coupling steps.

In recent years, there has been a surge in research focused on developing novel peptide-based therapeutics for various diseases, including cancer, inflammatory disorders, and infectious diseases. The use of PEGylated peptides has emerged as a cornerstone strategy in this domain, leveraging the extended circulation time and reduced clearance rates provided by PEGylation. N-Boc-PEG2-bromide plays a pivotal role in this context by enabling efficient PEGylation of peptides through controlled bromination reactions. This process allows for the precise modification of peptide backbones, enhancing their functionality while minimizing unwanted side reactions.

The bromide group in N-Boc-PEG2-bromide is particularly advantageous for cross-coupling reactions, such as those involving palladium-catalyzed Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are essential for forming carbon-nitrogen bonds in complex molecular architectures, including those found in multivalent ligands used in targeted drug delivery systems. The ability to introduce bromine atoms at specific positions on peptides allows for further derivatization via click chemistry or other transition-metal-catalyzed reactions, opening up avenues for designing highly sophisticated peptide-based drugs.

Recent studies have highlighted the potential of N-Boc-PEG2-bromide in the development of targeted immunotherapies for cancer treatment. By conjugating antibodies or other targeting molecules to PEGylated peptides via bromine-mediated linkages, researchers have been able to create highly specific immunotherapeutic agents that exhibit improved targeting efficiency and reduced systemic toxicity. This approach has shown promise in preclinical trials, where PEGylated peptide-conjugates have demonstrated enhanced binding affinity to tumor cells while minimizing off-target effects.

The role of N-Boc-PEG2-bromide extends beyond peptide chemistry into the realm of nucleic acid delivery systems. PEGylation has been shown to protect nucleic acids from degradation by enzymes such asDNase and RNase, thereby improving their stability during transit through biological systems. By incorporating bromine-functionalized PEG units into nucleic acid delivery vectors, researchers have been able to enhance the efficiency of gene therapy approaches, leading to more effective treatment outcomes for genetic disorders.

The synthesis of N-Boc-PEG2-bromide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the Boc protecting group must be carefully timed to prevent unwanted side reactions, while the bromination step must be optimized to minimize polybromination byproducts. Advances in synthetic methodologies have enabled more efficient production processes, making N-Boc-PEG2-bromide more accessible for industrial-scale applications.

As research continues to evolve, the applications of N-Boc-PEG2-bromide are expected to expand into new areas within pharmaceutical chemistry and biotechnology. The growing demand for personalized medicine and targeted therapeutics underscores the importance of versatile molecular building blocks like N-Boc-PEG2-bromide, which can be tailored to meet specific functional requirements. By leveraging its unique reactivity and compatibility with diverse chemical transformations, this compound is poised to play a central role in the next generation of innovative drug therapies.